Cas no 922075-64-7 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 922075-64-7
• MF: C₂₀H₁₁N₃O₅
• MW: 373.318444490433
• CID: 6353071
• PubChem ID: 18571500
• Update Time: 2025-05-20

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide
• 922075-64-7
• N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-oxochromene-3-carboxamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide
• F2273-0431
• AKOS024635282

• Inchi： 1S/C20H11N3O5/c24-17(13-9-11-5-1-4-8-15(11)27-19(13)25)21-20-23-22-18(28-20)16-10-12-6-2-3-7-14(12)26-16/h1-10H,(H,21,23,24)
• InChI Key： UWMSZXIVAHKWOV-UHFFFAOYSA-N
• SMILES： O1C(C2=NN=C(NC(C3C(=O)OC4C=CC=CC=4C=3)=O)O2)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 373.06987046g/mol
• Monoisotopic Mass: 373.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108Ų

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 922075-64-7)

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 922075-64-7) is a unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound combines a benzofuran moiety with a 1,3,4-oxadiazole ring and a coumarin derivative, making it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its structural features, which contribute to its biological activity and chemical stability.

The molecular structure of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide includes a benzofuran ring, known for its presence in many bioactive natural products. The 1,3,4-oxadiazole ring is a five-membered heterocycle that enhances the compound's ability to interact with biological targets, while the coumarin moiety provides fluorescence properties, making it useful in imaging and sensing applications. This combination of structural elements makes the compound a subject of ongoing research in drug discovery and material science.

One of the most searched questions about N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide is its potential therapeutic applications. Recent studies suggest that derivatives of this compound exhibit promising anti-inflammatory, antioxidant, and anticancer properties. The benzofuran and oxadiazole rings are known to interact with various enzymes and receptors, making them valuable scaffolds in the development of new drugs. Additionally, the coumarin component contributes to its fluorescence, which is useful in bioimaging and diagnostic applications.

In the context of material science, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide is explored for its potential in organic electronics and photovoltaic devices. The compound's ability to absorb and emit light makes it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Researchers are also investigating its role in the development of fluorescent probes for detecting metal ions and other analytes in environmental and biological samples.

The synthesis of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide typically involves multi-step reactions, including the formation of the benzofuran and oxadiazole rings, followed by coupling with the coumarin derivative. Optimizing these synthetic routes is a key area of research, as it impacts the compound's yield, purity, and scalability for industrial applications. Recent advancements in green chemistry have also led to more sustainable methods for producing this compound, reducing the use of hazardous reagents and solvents.

Market trends indicate a growing demand for N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide, particularly in the pharmaceutical and material science sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers and manufacturers. Its unique properties and potential applications make it a valuable asset in the development of new drugs, materials, and technologies.

In conclusion, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 922075-64-7) is a multifaceted compound with significant potential in both medicinal chemistry and material science. Its structural complexity, combined with its biological and photophysical properties, makes it a subject of ongoing research and development. As scientists continue to explore its applications, this compound is likely to play an increasingly important role in advancing healthcare and technology.